Cas no 61606-97-1 (Quinoline, 2-methyl-4-phenoxy-)
61606-97-1 structure
Product Name:Quinoline, 2-methyl-4-phenoxy-
CAS No:61606-97-1
MF:C16H13NO
MW:235.280524015427
CID:473023
PubChem ID:15560680
Update Time:2025-04-19
Quinoline, 2-methyl-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2-methyl-4-phenoxy-
- 2-methyl-4-phenoxyquinoline
- 61606-97-1
- DTXSID90574164
- SCHEMBL7532440
-
- Inchi: 1S/C16H13NO/c1-12-11-16(18-13-7-3-2-4-8-13)14-9-5-6-10-15(14)17-12/h2-11H,1H3
- InChI Key: NWTGGSDMRGCAQM-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=C(C)N=C2C=CC=CC=12
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
Quinoline, 2-methyl-4-phenoxy- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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